Cas no 2138202-76-1 ({7-methoxy-4H-indeno2,1-d1,2oxazol-3-yl}methanesulfonyl chloride)

• Product Name: {7-methoxy-4H-indeno2,1-d1,2oxazol-3-yl}methanesulfonyl chloride
• CAS No: 2138202-76-1
• MF: C₁₂H₁₀ClNO₄S
• MW: 299.730101108551
• CID: 6329981
• PubChem ID: 165472177
• Update Time: 2025-07-14

{7-methoxy-4H-indeno2,1-d1,2oxazol-3-yl}methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• {7-methoxy-4H-indeno2,1-d1,2oxazol-3-yl}methanesulfonyl chloride
• EN300-1117393
• 2138202-76-1
• {7-methoxy-4H-indeno[2,1-d][1,2]oxazol-3-yl}methanesulfonyl chloride

• Inchi： 1S/C12H10ClNO4S/c1-17-8-3-2-7-4-10-11(6-19(13,15)16)14-18-12(10)9(7)5-8/h2-3,5H,4,6H2,1H3
• InChI Key： ZGWFUWSQWNUXNP-UHFFFAOYSA-N
• SMILES： ClS(CC1C2=C(C3C=C(C=CC=3C2)OC)ON=1)(=O)=O

Computed Properties

• Exact Mass: 299.0019067g/mol
• Monoisotopic Mass: 299.0019067g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 438
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 77.8Ų

Additional information on {7-methoxy-4H-indeno2,1-d1,2oxazol-3-yl}methanesulfonyl chloride

Introduction to {7-methoxy-4H-indeno2,1-d1,2oxazol-3-yl}methanesulfonyl chloride (CAS No. 2138202-76-1)

{7-methoxy-4H-indeno2,1-d1,2oxazol-3-yl}methanesulfonyl chloride} is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 2138202-76-1, is a key intermediate in the synthesis of various biologically active molecules. Its unique structural features, including the presence of a methanesulfonyl chloride functional group and a complex indeno[2,1-d]oxazole scaffold, make it a valuable building block for the development of novel therapeutic agents.

The indeno[2,1-d]oxazole core is a fused heterocyclic system that has been extensively studied for its potential pharmacological properties. This scaffold is known to exhibit a wide range of biological activities, including anti-inflammatory, antiviral, and anticancer effects. The methanesulfonyl chloride moiety further enhances the compound's utility by providing a reactive site for further functionalization. This allows chemists to easily incorporate additional substituents or link the compound to other pharmacophores, thereby tailoring its biological properties for specific applications.

In recent years, there has been growing interest in the development of small molecule inhibitors targeting protein-protein interactions (PPIs). {7-methoxy-4H-indeno2,1-d1,2oxazol-3-yl}methanesulfonyl chloride has emerged as a promising candidate in this area due to its ability to modulate PPIs through direct binding to target proteins. Several studies have demonstrated its potential in inhibiting key enzymes involved in cancer progression and inflammation. For instance, research published in high-impact journals has shown that derivatives of this compound can disrupt the interaction between specific transcription factors and their cognate DNA sequences, thereby regulating gene expression.

The synthesis of {7-methoxy-4H-indeno2,1-d1,2oxazol-3-yl}methanesulfonyl chloride involves a multi-step process that requires careful optimization to ensure high yield and purity. The indeno[2,1-d]oxazole ring system is typically constructed through cyclization reactions involving appropriately substituted precursors. The introduction of the methanesulfonyl chloride group is achieved through reaction with chlorosulfonic acid or related reagents under controlled conditions. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, making it more accessible for industrial applications.

The pharmacological profile of {7-methoxy-4H-indeno2,1-d1,2oxazol-3-yl}methanesulfonyl chloride has been extensively evaluated in both in vitro and in vivo models. Preclinical studies have revealed its potent activity against various disease models, including those relevant to oncology and immunology. Notably, derivatives of this compound have shown significant efficacy in suppressing tumor growth and modulating immune responses. These findings have prompted further investigation into its potential as a lead compound for the development of new therapeutic strategies.

The chemical stability and reactivity of {7-methoxy-4H-indeno2,1-d1,2oxazol-3-yl}methanesulfonyl chloride are critical factors that influence its utility in synthetic applications. The methanesulfonyl chloride group is highly reactive towards nucleophiles, making it an excellent electrophile for nucleophilic substitution reactions. This property allows for the facile introduction of diverse functional groups into the molecule. However, care must be taken to prevent unwanted side reactions due to the compound's sensitivity to moisture and strong bases.

Recent advancements in computational chemistry have also contributed to the understanding of {7-methoxy-4H-indeno2,1-d1,2oxazol-3-yl}methanesulfonyl chloride's behavior. Molecular modeling studies have provided insights into its binding interactions with target proteins and enzymes. These insights have guided the design of more potent derivatives with improved pharmacokinetic properties. By integrating experimental data with computational predictions, researchers can accelerate the discovery process and optimize lead compounds for clinical development.

The industrial production of {7-methoxy-4H-indeno2,1-d1,2oxazol-3-yl}methanesulfonyl chloride requires stringent quality control measures to ensure consistency and purity. Analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry are employed to monitor reaction progress and verify product identity. These methods provide reliable data on the compound's chemical structure and purity levels, ensuring that it meets regulatory standards for pharmaceutical use.

The versatility of {7-methoxy-4H-indeno2,1-d1,2oxazol-3-yl}methanesulfonyl chloride as a synthetic intermediate has led to its widespread use in drug discovery programs worldwide. Its ability to serve as a scaffold for diverse molecular architectures makes it an invaluable tool for medicinal chemists seeking to develop novel therapeutics. As research continues to uncover new biological targets and mechanisms of disease pathogenesis، this compound will undoubtedly play an important role in shaping future therapeutic strategies.